2-({[4-(Benzyloxy)benzyl]oxy}methyl)-2-methyloxirane

• Molecular Formula: C18H20O3
• Molecular Weight: 284.3 g/mol
• IUPAC Name: 2-methyl-2-[(4-phenylmethoxyphenyl)methoxymethyl]oxirane
• InChI: InChI=1S/C18H20O3/c1-18(14-21-18)13-19-11-16-7-9-17(10-8-16)20-12-15-5-3-2-4-6-15/h2-10H,11-14H2,1H3
• InChI Key: BXJZIJDMPXXBHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CO1)COCC2=CC=C(C=C2)OCC3=CC=CC=C3

Description

2-({[4-(Benzyloxy)benzyl]oxy}methyl)-2-methyloxirane is a useful research compound. Its molecular formula is C18H20O3 and its molecular weight is 284.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Epoxidation of alkene 122 with 3-chloroperbenzoic acid as in Example 2G for 2.5 h, followed by chromatography of the product on silica gel, eluting with 50% CH2Cl2/petroleum ether (foreruns) and then with 50-80% CH2Cl2/petroleum ether and CH2Cl2, gave 2-({[4-(benzyloxy)benzyl]oxy}methyl)-2-methyloxirane (124) (95%) as an oil: 1H NMR (CDCl3) δ 7.45-7.29 (m, 5H), 7.26 (dt, J=8.7, 2.4 Hz, 2H), 6.95 (dt, J=8.7, 2.5 Hz, 2H), 5.07 (s, 2H), 4.52 (d, J=11.6 Hz, 1H), 4.47 (d, J=11.6 Hz, 1H), 3.54 (d, J=11.0 Hz, 1H), 3.42 (d, J=11.0 Hz, 1H), 2.73 (d, J=4.9 Hz, 1H), 2.62 (d, J=4.9 Hz, 1H), 1.39 (s, 3H); HREIMS calcd for C18H20O3 m/z (M+) 284.1412. found 284.1416.